2-(benzo[d][1,3]dioxol-5-yl)-1-(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethanone

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-1-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]ethanone
• InChI: InChI=1S/C21H20N4O4/c26-21(9-15-6-7-19-20(8-15)29-14-28-19)24-11-17(12-24)25-10-16(22-23-25)13-27-18-4-2-1-3-5-18/h1-8,10,17H,9,11-14H2
• InChI Key: UTRMNXZSAICTDQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=CC3=C(C=C2)OCO3)N4C=C(N=N4)COC5=CC=CC=C5
• Molecular Formula: C21H20N4O4
• Molecular Weight: 392.4 g/mol

Description

2-(benzo[d][1,3]dioxol-5-yl)-1-(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H20N4O4 and its molecular weight is 392.415. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Investigation

The compound has been explored within the context of synthesizing novel derivatives with potential antimicrobial properties. Kumar et al. (2007) discussed the synthesis of various novel phenyl pyrazole, azetidinone, and diazenyl ethanone derivatives of benzofurans, highlighting the antimicrobial evaluation of these compounds. This indicates a broader interest in azetidinone derivatives, including those similar to the compound , for their potential in combating microbial infections (Kumar et al., 2007).

Anti-Inflammatory and Wound-Healing Potential

Investigations into the wound-healing potential of ethanone derivatives similar to the compound of interest have demonstrated significant effects. Vinaya et al. (2009) synthesized a series of ethanone derivatives and evaluated their in vivo wound-healing activity, noting enhanced wound healing and epithelialization, which suggests the therapeutic potential of such compounds in tissue regeneration and healing processes (Vinaya et al., 2009).

Antimicrobial Screening of Novel Derivatives

The compound's framework has been utilized to create derivatives with significant antimicrobial activities. Shaikh et al. (2014) synthesized a novel series of derivatives incorporating the triazole moiety and evaluated their antimicrobial effectiveness against various bacterial strains, illustrating the compound's relevance in developing new antibacterial agents (Shaikh et al., 2014).

Metal Complexation and Theoretical Treatment

Jones et al. (2013) explored the structural and theoretical aspects of oxazoline derivatives, shedding light on their potential in coordination chemistry and metal-mediated catalysis. This research opens up possibilities for the compound to be involved in complex chemical reactions and potential applications in catalysis and material science (Jones et al., 2013).